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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling Cycloheptanol, including operational and disposal plans. Adherence

to these procedural steps will minimize risks and ensure a safe research environment.

Physical and Chemical Properties
Property Value Source

CAS Number 502-41-0 [1][2]

Molecular Formula C7H14O [1][2]

Molecular Weight 114.19 g/mol [1][3]

Appearance
Clear, colorless to yellowish

liquid
[1][2]

Odor Mild, sweet [2]

Boiling Point 185 °C (365 °F) [4]

Flash Point 71 °C (160 °F) - closed cup

Solubility in Water Insoluble [1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1583049?utm_src=pdf-interest
https://www.benchchem.com/product/b1583049?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB0257183_EN.htm
https://www.guidechem.com/encyclopedia/cycloheptanol-dic4558.html
https://m.chemicalbook.com/ProductMSDSDetailCB0257183_EN.htm
https://www.guidechem.com/encyclopedia/cycloheptanol-dic4558.html
https://m.chemicalbook.com/ProductMSDSDetailCB0257183_EN.htm
https://www.chemscene.com/product/502-41-0.html
https://m.chemicalbook.com/ProductMSDSDetailCB0257183_EN.htm
https://www.guidechem.com/encyclopedia/cycloheptanol-dic4558.html
https://www.guidechem.com/encyclopedia/cycloheptanol-dic4558.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloheptanol
https://m.chemicalbook.com/ProductMSDSDetailCB0257183_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22902~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2014:10:57~~Cycloheptane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
Cycloheptanol is a combustible liquid that can cause skin and eye irritation.[1] Inhalation of

high concentrations of its vapor may lead to central nervous system depression.[1] The

toxicological properties of this substance have not been fully investigated.[1] Therefore, strict

adherence to PPE protocols is mandatory.

Hazard Required PPE

Eye Contact
Chemical safety goggles or a face shield must

be worn.[6][7]

Skin Contact

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or other protective clothing are

required to prevent skin contact.[7][8]

Inhalation

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize vapor

inhalation.[1][7] If ventilation is inadequate, a

government-approved respirator should be

used.[6]

Experimental Protocols: Safe Handling and Storage
Handling Procedures:

Always work in a well-ventilated area, such as a chemical fume hood.[1]

Keep Cycloheptanol away from heat, sparks, open flames, and other ignition sources.[2]

Use only non-sparking tools and take precautionary measures against static discharge.[2][7]

Ground and bond containers and receiving equipment.[2]

Avoid direct contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling the substance.[1]
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Do not eat, drink, or smoke in the work area.[7]

Storage Procedures:

Store in a tightly closed container.[1][2]

Keep the container in a cool, dry, and well-ventilated place.[1][7]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[1][7]

Emergency Procedures
Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash skin

with plenty of soap and water for at least 15

minutes. Seek medical attention if irritation

develops.[1]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention.[1]

Spill

Evacuate the area and remove all sources of

ignition.[5][7] Absorb the spill with an inert, non-

combustible material such as sand or earth and

place it in a suitable container for disposal.[1][9]
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Disposal Plan
Waste from Cycloheptanol is classified as hazardous.[5] All disposal must be conducted in

accordance with local, state, and federal regulations.

Unused Product: Dispose of as hazardous waste. Do not mix with other waste.

Contaminated Materials: Any materials, such as absorbent pads or contaminated PPE,

should be placed in a sealed, labeled container and disposed of as hazardous waste.

Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous.[1][5] They should be handled as hazardous waste and disposed of

accordingly.[5] Do not reuse empty containers.

Operational Workflow for Handling Cycloheptanol
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Preparation
- Review SDS

- Don PPE

Handling
- Work in fume hood

- Avoid ignition sources

Proceed with experiment

Temporary Storage
- Tightly closed container

- Cool, dry, ventilated area

If experiment is ongoing

Spill Response
- Evacuate & Ventilate

- Absorb with inert material

In case of spill

Decontamination
- Clean work area

- Remove & dispose of PPE

After completing workContinue experiment

Waste Disposal
- Segregate waste
- Label containers

Dispose of expired/unwanted chemical Contain and collect Dispose of contaminated PPE

End of Process
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Caption: Workflow for the safe handling of Cycloheptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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